Cas no 1806019-41-9 (Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1806019-41-9
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4858128
• Update Time: 2025-06-11

Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7F5N2O2/c1-18-8(17)5-3(9(12,13)14)2-4(15)6(16-5)7(10)11/h2,7H,15H2,1H3
• InChI Key： GMTFPSZNIMQJQT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(F)F)N=C1C(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806019-41-9): A Comprehensive Overview

Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1806019-41-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and an amino group makes it a structurally diverse molecule with potential pharmacological activity.

The molecular formula of Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate is C₁₀H₇F₄N₂O_{3, reflecting its complex composition. The compound's structure includes a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is functionalized with an amino group at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 5-position. Additionally, the carboxylate moiety is esterified with a methyl group at the 6-position. This specific arrangement of substituents contributes to the compound's unique chemical properties and potential biological activities.}

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of difluoromethyl and trifluoromethyl groups into pharmaceutical molecules has been particularly effective in modulating drug efficacy and selectivity. For instance, these groups can increase lipophilicity, reduce susceptibility to enzymatic degradation, and improve oral bioavailability. The compound in question, Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate, leverages these advantages by integrating multiple fluorinated substituents into its structure.

The synthesis of Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into organic molecules often necessitates specialized synthetic methodologies due to the high electronegativity and reactivity of fluorine. Common strategies include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and electrochemical fluorination. The synthesis of this particular compound likely involves the functionalization of a pyridine precursor with appropriate protecting groups to facilitate the introduction of the amino, difluoromethyl, and trifluoromethyl groups at desired positions.

The biological activity of Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate has been explored in several preclinical studies. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. For example, the amino group can participate in hydrogen bonding interactions with biomolecules, while the fluorinated substituents can modulate electronic properties and binding affinity. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer.

The pharmacokinetic properties of Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate are also of significant interest. Fluorinated compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation. This characteristic can lead to improved therapeutic efficacy by allowing for less frequent dosing regimens. Additionally, the compound's lipophilicity, influenced by the presence of fluorinated groups, can affect its distribution across different tissues and organs. These factors are crucial for determining optimal dosing strategies and minimizing side effects.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806019-41-9) is a promising candidate for further development as a therapeutic agent. Its complex molecular structure, featuring multiple fluorinated substituents and an amino group, positions it as a versatile building block for drug discovery efforts. Ongoing research aims to elucidate its full spectrum of biological activities and optimize its pharmacological properties for clinical applications. As our understanding of fluorinated compounds continues to evolve, compounds like this one are expected to play an increasingly important role in the development of next-generation pharmaceuticals.